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Compound of Interest

Compound Name: Parylene D

Cat. No.: B3258493

An In-depth Technical Guide to the Thermal Properties and Melting Point of Parylene D

For researchers, scientists, and drug development professionals, understanding the material
properties of biocompatible coatings is paramount. Parylene D, a chlorinated poly(p-xylylene),
is a conformal coating valued for its barrier properties and thermal stability. This guide provides
a comprehensive overview of the thermal characteristics of Parylene D, methodologies for their
determination, and a comparative analysis with other common Parylene variants.

Thermal Properties of Parylene D

Parylene D exhibits robust thermal stability, making it suitable for applications involving
elevated temperatures. A summary of its key thermal properties is presented below, with
comparative data for other Parylene types for context.

Quantitative Data Summary

The thermal properties of Parylene D and other common Parylene variants are summarized in
the table below. These values represent typical data reported in the literature and can vary
based on the specific deposition process and testing conditions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3258493?utm_src=pdf-interest
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Test
Parylene
Property Parylene D Parylene C Parylene N Method
HT® (AF-4) .
(Typical)

Melting Point
0 380[1] 290[1] 420[1] >500 ASTM D3418
Glass
Transition Not well-

~110 80-120 60 - 70 _ ASTM D3418
Temperature defined
(Tg, °C)
Continuous
Service

100[2] 80[2] 60[2] 350[3] -
Temperature
4
Short-Term
Service

135[2] 115[2] 95[2] 450[3] -
Temperature
4
Decompositio  Not explicitly
n stated; similar o ~489 (in N2) ~568 (in N2)

~290 (in air) ASTM E1131
Temperature to other [4] [4]
(°C) Parylenes
Coefficient of
Thermal
) 38 35 69 36 ASTM E831

Expansion
(ppm/°C)

Not explicitl
Thermal PACTY

o stated; similar

Conductivity 0.082[5] 0.126 0.096 ASTM C177

to other
(W/m-K)

Parylenes

Note: Some properties for Parylene D, such as the precise glass transition temperature,
decomposition temperature, and thermal conductivity, are not consistently reported in readily
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available literature. The provided values are based on typical findings for the Parylene family
and should be confirmed with specific material datasheets.

Experimental Protocols

The characterization of the thermal properties of Parylene D involves several standard
analytical techniques. The following are detailed methodologies for key experiments.

Differential Scanning Calorimetry (DSC) for Melting
Point and Glass Transition Temperature
Objective: To determine the melting point (Tm) and glass transition temperature (Tg) of

Parylene D.

Standard: Based on ASTM D3418 - "Standard Test Method for Transition Temperatures and
Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry".[6][7]

[81°]

Methodology:

A small sample of the Parylene D coated substrate (typically 5-10 mg) is hermetically sealed
in an aluminum pan.

e An empty, sealed aluminum pan is used as a reference.

e The sample and reference pans are placed in a DSC cell.

e The temperature of the cell is increased at a constant rate (e.g., 10°C/min).

e The heat flow to the sample and reference is monitored.

e The glass transition is observed as a step change in the heat flow, and the melting point is
observed as an endothermic peak.

o The sample is then cooled at a controlled rate and reheated to observe any changes in the
thermal transitions.
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Thermogravimetric Analysis (TGA) for Decomposition
Temperature

Objective: To determine the thermal stability and decomposition temperature of Parylene D.

Standard: Based on ASTM E1131 - "Standard Test Method for Compositional Analysis by
Thermogravimetry".[10][11][12][13][14]

Methodology:

A small sample of the Parylene D coated substrate is placed in a high-purity ceramic or
platinum pan.

e The pan is suspended from a sensitive microbalance within a furnace.

e The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,
nitrogen or air).

e The mass of the sample is continuously monitored as a function of temperature.

e The decomposition temperature is typically reported as the temperature at which a certain
percentage of weight loss occurs (e.g., T5% for 5% weight loss).[15]

Thermomechanical Analysis (TMA) for Coefficient of
Thermal Expansion

Objective: To measure the coefficient of linear thermal expansion (CTE) of Parylene D.

Standard: Based on ASTM E831 - "Standard Test Method for Linear Thermal Expansion of
Solid Materials by Thermomechanical Analysis".[16][17][18][19]

Methodology:
e Asmall, flat sample of free-standing Parylene D film of known thickness is prepared.
e The sample is placed on the TMA stage.

o A probe is brought into contact with the sample surface with a minimal, constant force.
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e The sample is heated at a controlled rate (e.g., 5°C/min).

e The vertical displacement of the probe is measured as the sample expands or contracts with
temperature changes.

e The CTE is calculated from the slope of the dimensional change versus temperature curve.

Visualizations
Parylene Chemical Vapor Deposition (CVD) Process

The following diagram illustrates the fundamental steps of the Gorham process for depositing
Parylene films.

Vaporization ) -( Pyrolysis Deposition
~690°C, <1 Torr Room Temp, Vacuum

[2.2]Paracyclophane Dimer (Solid) p-Xylylene Monomer (Gas) Poly(p-xylylene) Film (Solid)

Click to download full resolution via product page

Caption: The three stages of the Parylene chemical vapor deposition process.

Comparative Thermal Stability of Parylenes

This diagram provides a logical relationship illustrating the general hierarchy of the maximum
service temperatures for common Parylene variants.
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Caption: Hierarchy of thermal stability among common Parylene types.

Conclusion

Parylene D offers a valuable combination of conformal coverage, barrier properties, and
thermal stability, with a melting point of approximately 380°C and a continuous service
temperature of 100°C.[1][2] Its thermal characteristics, determined by standard methodologies
such as DSC, TGA, and TMA, make it a reliable choice for applications in the medical device
and pharmaceutical industries where performance at elevated temperatures is critical. For any
specific application, it is recommended to consult the manufacturer's detailed specifications
and conduct testing under the expected operational conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.advancedcoating.com/blog/parylene-coating-and-temperature
https://vsiparylene.com/resources/parylene-thermal-properties/
https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://www.mdpi.com/2073-4360/14/17/3677
https://paryleneengineering.com/specifications_of_parylene.htm
https://atslab.com/standard/american-society-for-testing-and-materials/astm-d3418/
https://store.astm.org/d3418-12.html
https://webstore.ansi.org/standards/astm/astmd341821
https://standards.iteh.ai/catalog/standards/astm/ba2469ed-ad6f-4a45-809b-b7d41606fd77/astm-d3418-08
https://store.astm.org/e1131-20.html
https://www.intertek.com/polymers-plastics/testlopedia/tga-astm-e1131/
https://www.kalite.com/en/eurolab/astm-e1131-20-termogravimetri-ile-kompozisyon-analizi-icin-standart-test-yontemi
https://infinitalab.com/astm/thermogravimetric-analysis-tga-astm-e1131-iso-11358/
https://www.wje.com/expertise/laboratories/testing-standards/astm-e1131
https://scscoatings.com/newsroom/blog/thermal-characterization-of-parylene-for-medical-applications/
https://scscoatings.com/newsroom/blog/thermal-characterization-of-parylene-for-medical-applications/
http://www.eyoungindustry.com/uploadfile/file/20161225/20161225125429_25970.pdf
https://matestlabs.com/test-standards/astm-e831/
https://store.astm.org/e0831-19.html
https://atslab.com/standard/american-society-for-testing-and-materials/astm-e831/
https://www.benchchem.com/product/b3258493#thermal-properties-and-melting-point-of-parylene-d
https://www.benchchem.com/product/b3258493#thermal-properties-and-melting-point-of-parylene-d
https://www.benchchem.com/product/b3258493#thermal-properties-and-melting-point-of-parylene-d
https://www.benchchem.com/product/b3258493#thermal-properties-and-melting-point-of-parylene-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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